BENGHE Foundational & Exploratory

Check Availability & Pricing

Neuraminidase-IN-10 CAS number and
molecular formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Neuraminidase-IN-10

Cat. No.: B12393683

Technical Guide: Neuraminidase-IN-10
Core Compound Identification

Neuraminidase-IN-10 is a research compound identified by the following core chemical data.
Currently, detailed public information regarding its biological activity, experimental protocols,
and mechanism of action is limited. The information available from chemical suppliers is
summarized below.

Table 1: Compound Identification for Neuraminidase-IN-10

Identifier Value
CAS Number 2772741-32-5
Molecular Formula C23H24FN30sS

Note: The absence of published scientific literature under the designation "Neuraminidase-IN-
10" prevents a more in-depth analysis of its biological properties and experimental background
at this time.

Biological Context: Neuraminidase Inhibition

While specific data for Neuraminidase-IN-10 is not available, its name suggests it functions as
an inhibitor of neuraminidase. Neuraminidase is a critical enzyme for the proliferation of many
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viruses, most notably the influenza virus. The general workflow of neuraminidase inhibition in

the context of the influenza virus life cycle is a well-established concept in antiviral drug

development.

The diagram below illustrates the logical workflow of how a generic neuraminidase inhibitor

disrupts the viral life cycle. This serves as a conceptual framework until specific data for

Neuraminidase-IN-10 becomes available.
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Figure 1: Conceptual workflow of neuraminidase inhibition in the influenza virus life cycle.

Conclusion and Future Directions

The compound designated as Neuraminidase-IN-10 is identifiable by its CAS number
(2772741-32-5) and molecular formula (C23H24FN30sS). However, a comprehensive review of
public scientific databases and literature reveals no available data regarding its synthesis,
experimental evaluation, quantitative biological activity, or specific mechanism of action.

Professionals seeking to work with this compound should:
o Contact the original supplier for any available technical data sheets or unpublished research.

« Initiate independent in-vitro and in-vivo studies to characterize its inhibitory profile against
relevant neuraminidase targets.

 Verify the compound's structure and purity using standard analytical techniques such as
NMR and mass spectrometry before commencing biological assays.

This document will be updated as new information regarding Neuraminidase-IN-10 enters the
public domain.

 To cite this document: BenchChem. [Neuraminidase-IN-10 CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12393683#neuraminidase-in-10-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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